Cas no 1423018-02-3 (Boc-D-Dap(Boc)-OH DCHA)

• Product Name: Boc-D-Dap(Boc)-OH DCHA
• CAS No: 1423018-02-3
• MF: C₂₅H₄₇N₃O₆
• MW: 485.657187700272
• MDL: MFCD06796881
• CID: 4597986
• PubChem ID: 74788196
• Update Time: 2025-10-28

Boc-D-Dap(Boc)-OH DCHA Chemical and Physical Properties

Names and Identifiers

• Boc-D-Dap(Boc)-OH DCHA
• (2R)-2,3-bis[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid;N-cyclohexylcyclohexanamine
• C13H24N2O6.C12H23N
• YGC01802
• 6322AH
• A926100
• N-alpha,N-beta-Di-Boc-D-2,3-diaminopropionic acid dicyclohexylamine salt
• N-alpha,N-beta-Bis-t-butyloxycarbonyl-D-2,3-diaminopropionic acid cyclohexylamine
• G78759
• Boc-D-Dap(Boc)-OHDCHA
• N-alpha,N-beta-Di-Boc-D-2,3-diaminopropionic acid dicyclohexylamine salt (Boc-D-Dap(Boc)-OH.DCHA)
• BS-30878
• (Tert-Butoxy)Carbonyl D-Dap(Boc)-OH.DCHA
• N-alpha,N-beta-Bis-t-butyloxycarbonyl-D-2,3-diaminopropionic acid dicyclohexylamine (Boc-D-Dap(Boc)-OH.DCHA)
• 1423018-02-3
• CS-0210578
• (2R)-2,3-bis[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid pound notN-cyclohexylcyclohexanamine
• MFCD06796881
• Nalpha,Nbeta-Di-Boc-D-2,3-diaminopropionic acid dicyclohexylamine salt

• MDL： MFCD06796881
• Inchi： 1S/C13H24N2O6.C12H23N/c1-12(2,3)20-10(18)14-7-8(9(16)17)15-11(19)21-13(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h8H,7H2,1-6H3,(H,14,18)(H,15,19)(H,16,17);11-13H,1-10H2/t8-;/m1./s1
• InChI Key： DPWKLGZKZRIVIE-DDWIOCJRSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CNC(=O)OC(C)(C)C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 485.34648623g/mol
• Monoisotopic Mass: 485.34648623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Additional information on Boc-D-Dap(Boc)-OH DCHA

Boc-D-Dap(Boc)-OH DCHA: A Versatile Building Block in Peptide Synthesis and Medicinal Chemistry

Boc-D-Dap(Boc)-OH DCHA (CAS No. 1423018-02-3) is a highly versatile and valuable building block in the field of peptide synthesis and medicinal chemistry. This compound, formally known as N^α-Boc-N^δ-Boc-D-2,3-diaminopropionic acid, is widely used in the synthesis of complex peptides and peptidomimetics due to its unique chemical properties and functional groups.

The Boc (tert-butyloxycarbonyl) protecting groups on both the α- and δ-amino functionalities of D-Dap (D-2,3-diaminopropionic acid) provide excellent stability and reactivity control during synthetic processes. This dual protection is crucial for the sequential deprotection and coupling steps required in peptide synthesis, ensuring high yields and purity of the final products.

In recent years, Boc-D-Dap(Boc)-OH DCHA has gained significant attention in the development of novel therapeutic agents. One of the key areas of research involves its use in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic applications, including anti-cancer drugs, antibiotics, and inhibitors of protein-protein interactions.

A notable study published in the *Journal of Medicinal Chemistry* (2021) demonstrated the effectiveness of Boc-D-Dap(Boc)-OH DCHA in the synthesis of a novel class of cyclic peptides that exhibit potent anti-cancer activity. The researchers utilized this compound to construct a series of cyclic peptides with high conformational rigidity, which improved their binding affinity to specific cancer cell receptors. The resulting compounds showed significant cytotoxicity against various cancer cell lines, making them promising candidates for further preclinical and clinical evaluation.

Another area where Boc-D-Dap(Boc)-OH DCHA has shown potential is in the development of antibiotics. A study published in *Antimicrobial Agents and Chemotherapy* (2020) reported the use of this compound in the synthesis of a new class of β-lactamase inhibitors. These inhibitors effectively potentiate the activity of existing β-lactam antibiotics against multidrug-resistant bacteria, addressing a critical challenge in modern medicine.

The versatility of Boc-D-Dap(Boc)-OH DCHA extends beyond its use in therapeutic applications. It is also a valuable tool in basic research, particularly in the study of protein-protein interactions. A recent study published in *Biochemistry* (2021) utilized this compound to synthesize a series of peptide-based inhibitors that selectively disrupt specific protein-protein interactions involved in cellular signaling pathways. These inhibitors provided valuable insights into the mechanisms underlying these interactions and identified potential targets for therapeutic intervention.

In addition to its applications in peptide synthesis, Boc-D-Dap(Boc)-OH DCHA has been explored for its potential as a chiral building block in organic synthesis. The presence of two chiral centers (one from the D-configuration and one from the Boc protection) allows for the creation of complex chiral molecules with diverse biological activities. A study published in *Organic Letters* (2019) demonstrated the use of this compound as a key intermediate in the enantioselective synthesis of several biologically active natural products.

The stability and reactivity profile of Boc-D-Dap(Boc)-OH DCHA make it an ideal choice for large-scale production processes. Its compatibility with various coupling reagents and solvents ensures high yields and reproducibility, which are essential for industrial-scale applications. Moreover, its low toxicity and environmental impact make it a preferred choice for green chemistry initiatives.

In conclusion, Boc-D-Dap(Boc)-OH DCHA (CAS No. 1423018-02-3) is a highly versatile compound with significant applications in peptide synthesis, medicinal chemistry, and basic research. Its unique chemical properties and functional groups make it an indispensable tool for researchers working on novel therapeutic agents, antibiotics, and chiral molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.